Cas no 78920-21-5 (5-phenyl-2,3-dihydropyridazin-3-one)

5-Phenyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a phenyl substituent at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its dihydropyridazinone scaffold is notable for enabling selective functionalization, making it valuable for the development of biologically active molecules. The compound's stability and well-defined reactivity profile facilitate its use in cyclization, substitution, and coupling reactions. Researchers favor it for its compatibility with diverse reaction conditions and its potential in constructing complex heterocyclic frameworks. Its utility in medicinal chemistry is further underscored by its role in exploring structure-activity relationships for therapeutic targets.

5-phenyl-2,3-dihydropyridazin-3-one structure

78920-21-5 structure

Product Name:5-phenyl-2,3-dihydropyridazin-3-one

CAS No:78920-21-5

MF:C₁₀H₈N₂O

MW:172.18332195282

CID:533687

PubChem ID:12864815

Update Time:2025-06-07

5-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 3(2H)-Pyridazinone, 5-phenyl-
- 4-phenyl-1H-pyridazin-6-one
- 5-phenyl-3(2H)-Pyridazinone
- 5-phenyl-2,3-dihydropyridazin-3-one
- AKOS006324299
- 5-phenylpyridazinone
- LXUBSTAJRVVVTJ-UHFFFAOYSA-N
- 5-Phenylpyridazin-3-ol
- MFCD11520604
- SY320757
- EN300-138496
- 78920-21-5
- SCHEMBL497670
- TQP1097
- C91861
- DTXSID20511825
- 5-Phenylpyridazin-3(2H)-one
- Inchi： 1S/C10H8N2O/c13-10-6-9(7-11-12-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
- InChI Key： LXUBSTAJRVVVTJ-UHFFFAOYSA-N
- SMILES： O=C1C=C(C=NN1)C1C=CC=CC=1

Computed Properties

Exact Mass: 172.063662883g/mol
Monoisotopic Mass: 172.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 41.5Å²

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